Cas no 1361701-75-8 (4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol
• CAS No: 1361701-75-8
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 4932107
• Update Time: 2025-06-08

4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol

• Inchi： 1S/C9H12F2N2O2/c1-15-7-2-5(3-12)6(4-14)8(13-7)9(10)11/h2,9,14H,3-4,12H2,1H3
• InChI Key： JAUGNMFXUDWOLQ-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C=C(N=1)OC)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• XLogP3: -0.2
• Topological Polar Surface Area: 68.4

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol

4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol (CAS No. 1361701-75-8): An Overview of Its Structure, Properties, and Applications

4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol (CAS No. 1361701-75-8) is a multifaceted compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its aminomethyl, difluoromethyl, and methoxypyridine moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular formula of 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol is C₁₀H₁₂F₂N₂O₂, and its molecular weight is approximately 230.21 g/mol. The compound's structure includes a pyridine ring, which is a common feature in many bioactive molecules due to its ability to participate in hydrogen bonding and π-stacking interactions. The presence of the aminomethyl group provides the molecule with additional reactivity and potential for conjugation with other biomolecules, while the difluoromethyl substituent introduces unique electronic and steric properties that can influence the compound's pharmacokinetics and pharmacodynamics.

Recent studies have highlighted the potential of 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel antiviral agents. The difluoromethyl group has been shown to enhance the antiviral activity of certain compounds by improving their ability to inhibit viral replication. Additionally, the aminomethyl group can be readily modified to introduce functional groups that enhance the compound's solubility and bioavailability.

In the realm of cancer research, 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol has shown promise as a potential lead compound for the development of new anticancer drugs. Its ability to interact with specific cellular targets, such as kinases and proteases, makes it an attractive candidate for further investigation. Preclinical studies have demonstrated that derivatives of this compound can effectively inhibit the growth of various cancer cell lines, suggesting its potential as a therapeutic agent in oncology.

The pharmacokinetic properties of 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a drug candidate. The presence of the methoxypyridine moiety contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes and reach target sites within cells.

In addition to its therapeutic applications, 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol has been explored for its use in chemical synthesis and materials science. The compound's versatile reactivity makes it a valuable building block for the synthesis of complex organic molecules and functional materials. For example, it can be used as a precursor in the preparation of polymers with unique optical and electronic properties.

The safety profile of 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol is another important aspect to consider. Toxicological studies have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further safety assessments are necessary to ensure its suitability for human use.

In conclusion, 4-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-3-methanol (CAS No. 1361701-75-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or as a building block in chemical synthesis. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, underscoring its significance in the field.